Cas no 2613384-12-4 (2-(5-bromo-1H-indol-3-yl)ethyldimethylamine hydrochloride)

• Product Name: 2-(5-bromo-1H-indol-3-yl)ethyldimethylamine hydrochloride
• CAS No: 2613384-12-4
• MF: C₁₂H₁₆BrClN₂
• MW: 303.6258
• MDL: MFCD00452034
• CID: 5146782
• PubChem ID: 155943767
• Update Time: 2025-07-20

2-(5-bromo-1H-indol-3-yl)ethyldimethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4532LN9YQJ
• 5-Bromo-N,N-dimethyltryptamine hydrochloride
• (2-(5-Bromo-1H-indol-3-yl)ethyl)dimethylamine hydrochloride
• 1H-Indole-3-ethanamine, 5-bromo-N,N-dimethyl-, hydrochloride (1:1)
• [2-(5-bromo-1H-indol-3-yl)ethyl]dimethylamine hydrochloride
• Z4439411857
• 2-(5-bromo-1H-indol-3-yl)ethyldimethylamine hydrochloride

• MDL： MFCD00452034
• Inchi： 1S/C12H15BrN2.ClH/c1-15(2)6-5-9-8-14-12-4-3-10(13)7-11(9)12;/h3-4,7-8,14H,5-6H2,1-2H3;1H
• InChI Key： QUFNOJDMVRLDII-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C2=C(C=1[H])C(=C([H])N2[H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H].Cl[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 208
• Topological Polar Surface Area: 19

Additional information on 2-(5-bromo-1H-indol-3-yl)ethyldimethylamine hydrochloride

Introduction to 2-(5-bromo-1H-indol-3-yl)ethyldimethylamine hydrochloride (CAS No. 2613384-12-4)

2-(5-bromo-1H-indol-3-yl)ethyldimethylamine hydrochloride, identified by its CAS number 2613384-12-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the indole derivatives class, a group of molecules known for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly the presence of a 5-bromo substituent on the indole ring and an ethyl dimethylamine side chain, contribute to its unique chemical properties and make it a valuable scaffold for medicinal chemistry investigations.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications, including formulation development and bioavailability studies. The indole core is a well-documented pharmacophore in drug design, with numerous examples of indole-based drugs that have reached the market. The 5-bromo modification introduces additional electronic and steric effects, which can influence the compound's interactions with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents due to their ability to modulate various biological pathways. For instance, studies have highlighted the role of indole-based compounds in treating neurological disorders, cancer, and inflammatory conditions. The (5-bromo-1H-indol-3-yl)ethyldimethylamine moiety in this compound has been explored for its potential to interact with specific binding sites on target proteins, leading to pharmacological effects.

One of the most compelling aspects of 2-(5-bromo-1H-indol-3-yl)ethyldimethylamine hydrochloride is its versatility in drug design. Researchers have leveraged this compound as a building block to develop novel molecules with improved efficacy and reduced side effects. The bromine atom on the indole ring can serve as a handle for further chemical modifications, allowing chemists to tailor the compound's properties for specific therapeutic needs. This flexibility has made it a popular choice in academic and industrial research settings.

The pharmaceutical industry has been particularly interested in indole derivatives due to their reported biological activities. For example, some indole-based compounds have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The dimethylamine side chain in this compound may contribute to its ability to interact with these targets by providing specific hydrogen bonding or hydrophobic interactions. Furthermore, the hydrochloride salt form ensures that the compound is stable under various storage conditions, making it suitable for long-term research applications.

Recent advancements in computational chemistry have also facilitated the study of 2-(5-bromo-1H-indol-3-yl)ethyldimethylamine hydrochloride. Molecular modeling techniques have been used to predict how this compound might bind to biological targets, providing insights into its potential pharmacological effects. These computational studies often complement experimental work, helping researchers to design more effective derivatives with optimized properties.

The synthesis of 2-(5-bromo-1H-indol-3-yl)ethyldimethylamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of an indole precursor followed by nucleophilic substitution with ethyldimethylamine. The final step involves converting the free base into its hydrochloride salt through treatment with hydrochloric acid. These synthetic strategies highlight the compound's accessibility for researchers who need high-quality material for their studies.

In conclusion, 2-(5-bromo-1H-indol-3-yl)ethyldimethylamine hydrochloride (CAS No. 2613384-12-4) is a versatile and valuable compound in pharmaceutical research. Its unique structural features make it a promising candidate for further development into novel therapeutic agents. The combination of experimental and computational approaches continues to drive innovation in this field, ensuring that compounds like this one will remain at the forefront of drug discovery efforts.